![molecular formula C15H12O5 B6401243 2-Methoxy-4-(3,4-methylenedioxyphenyl)benzoic acid, 95% CAS No. 1261910-29-5](/img/structure/B6401243.png)
2-Methoxy-4-(3,4-methylenedioxyphenyl)benzoic acid, 95%
Overview
Description
2-Methoxy-4-(3,4-methylenedioxyphenyl)benzoic acid, 95% (2M4MDPA) is a synthetic compound used in a variety of scientific research applications. It is a white solid powder with a melting point of approximately 140-142 °C and a boiling point of approximately 224 °C. The compound is soluble in water, methanol, and ethanol, and has a molecular weight of 222.24 g/mol. 2M4MDPA is used in research to study the biochemical and physiological effects of various compounds and to explore the potential of new compounds for therapeutic applications.
Mechanism of Action
The mechanism of action of 2-Methoxy-4-(3,4-methylenedioxyphenyl)benzoic acid, 95% is not yet fully understood. However, it is believed that the compound acts as an inhibitor of cyclooxygenase-2 (COX-2), an enzyme involved in the production of prostaglandins. Prostaglandins are hormones that play an important role in the regulation of inflammation, pain, and other physiological processes. By inhibiting the activity of COX-2, 2-Methoxy-4-(3,4-methylenedioxyphenyl)benzoic acid, 95% can reduce the production of prostaglandins and thus reduce inflammation and pain.
Biochemical and Physiological Effects
2-Methoxy-4-(3,4-methylenedioxyphenyl)benzoic acid, 95% has been studied for its biochemical and physiological effects. In laboratory experiments, it has been shown to reduce inflammation and pain in animal models. Additionally, it has been shown to have anti-tumor activity in certain cancer cell lines. It has also been found to have antioxidant and anti-inflammatory properties. Furthermore, it has been shown to have neuroprotective effects, as it can protect neurons from damage caused by oxidative stress.
Advantages and Limitations for Lab Experiments
The use of 2-Methoxy-4-(3,4-methylenedioxyphenyl)benzoic acid, 95% in laboratory experiments has several advantages. First, it is a relatively inexpensive compound and can be easily synthesized. Second, it has a wide range of applications, from studying the biochemical and physiological effects of compounds to exploring the potential of new compounds for therapeutic applications. Additionally, it has a low toxicity, making it safe to use in laboratory experiments.
However, there are some limitations to the use of 2-Methoxy-4-(3,4-methylenedioxyphenyl)benzoic acid, 95% in laboratory experiments. For example, it is not yet fully understood how the compound works, and further research is needed to better understand its mechanism of action. Additionally, the compound has not been extensively studied in humans, and therefore its safety and efficacy in humans is not yet known.
Future Directions
In order to better understand the mechanism of action of 2-Methoxy-4-(3,4-methylenedioxyphenyl)benzoic acid, 95%, further research is needed to study its effects on various cellular pathways and biochemical processes. Additionally, further studies are needed to assess its safety and efficacy in humans. Additionally, further research is needed to explore the potential of 2-Methoxy-4-(3,4-methylenedioxyphenyl)benzoic acid, 95% for therapeutic applications, such as the treatment of inflammation, pain, and other diseases. Furthermore, research is needed to explore the potential of 2-Methoxy-4-(3,4-methylenedioxyphenyl)benzoic acid, 95% for the synthesis of other compounds, such as pharmaceuticals. Lastly, research is needed to explore the potential of 2-Methoxy-4-(3,4-methylenedioxyphenyl)benzoic acid, 95% as an antioxidant and neuroprotective agent.
Synthesis Methods
2-Methoxy-4-(3,4-methylenedioxyphenyl)benzoic acid, 95% can be synthesized through a two-step process. The first step involves the reaction of 4-bromo-3,4-methylenedioxyphenylacetic acid and 2-methoxy-5-nitrobenzoic acid in an aqueous solution of sodium hydroxide. The second step involves the reaction of the resulting product with sodium borohydride in the presence of acetic acid. The reaction yields a white solid powder with a melting point of approximately 140-142 °C and a boiling point of approximately 224 °C.
Scientific Research Applications
2-Methoxy-4-(3,4-methylenedioxyphenyl)benzoic acid, 95% is used in a variety of scientific research applications. It is used to study the biochemical and physiological effects of various compounds and to explore the potential of new compounds for therapeutic applications. It is also used to study the mechanism of action of compounds and to assess their safety and efficacy in laboratory experiments. Additionally, 2-Methoxy-4-(3,4-methylenedioxyphenyl)benzoic acid, 95% is used in the synthesis of other compounds, such as 2-methoxy-4-methyl-3,4-methylenedioxyphenylacetic acid (2-Methoxy-4-(3,4-methylenedioxyphenyl)benzoic acid, 95%), which is used as an intermediate in the synthesis of pharmaceuticals.
properties
IUPAC Name |
4-(1,3-benzodioxol-5-yl)-2-methoxybenzoic acid | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H12O5/c1-18-13-6-9(2-4-11(13)15(16)17)10-3-5-12-14(7-10)20-8-19-12/h2-7H,8H2,1H3,(H,16,17) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QTCDNJZXMMFBPQ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=CC(=C1)C2=CC3=C(C=C2)OCO3)C(=O)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H12O5 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID801231193 | |
Record name | Benzoic acid, 4-(1,3-benzodioxol-5-yl)-2-methoxy- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID801231193 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
272.25 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1261910-29-5 | |
Record name | Benzoic acid, 4-(1,3-benzodioxol-5-yl)-2-methoxy- | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1261910-29-5 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Benzoic acid, 4-(1,3-benzodioxol-5-yl)-2-methoxy- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID801231193 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.